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Compound of Interest

Compound Name: 6-Bromoimidazo[1,5-a]pyridine

Cat. No.: B578197 Get Quote

6-Bromoimidazo[1,5-a]pyridine: A Technical
Safety Guide for Researchers
For Immediate Reference: This document summarizes key safety data for 6-
Bromoimidazo[1,5-a]pyridine (CAS No. 1239880-00-2). It is intended for researchers,

scientists, and drug development professionals and should be used as a supplement to a

comprehensive Material Safety Data Sheet (MSDS).

Hazard Identification and Classification
6-Bromoimidazo[1,5-a]pyridine is classified as a hazardous substance. The primary routes of

exposure are oral ingestion, skin contact, and inhalation. The available data indicates that this

compound can cause significant health effects.

Signal Word:Warning[1]

Hazard Statements:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

GHS Hazard Classifications:[1]

Acute Toxicity, Oral (Category 4)

Skin Irritation (Category 2)

Eye Irritation (Category 2)

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System

Target Organs: Respiratory system[1].

Physical and Chemical Properties
A summary of the available physical and chemical data for 6-Bromoimidazo[1,5-a]pyridine is

presented in the table below.

Property Value Source

CAS Number 1239880-00-2 [1][2]

Molecular Formula C₇H₅BrN₂ [2]

Molecular Weight 197.03 g/mol [1][2]

Appearance Solid, Yellow Solid [1][3]

Melting Point 240-246 °C [1]

Handling, Storage, and Precautionary Measures
Due to the hazardous nature of 6-Bromoimidazo[1,5-a]pyridine, strict adherence to safety

protocols is mandatory.

Storage:

Store in a well-ventilated place.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.sigmaaldrich.com/US/en/product/aldrich/732141
https://www.sigmaaldrich.com/US/en/product/aldrich/732141
https://www.benchchem.com/product/b578197?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/732141
https://frontierspecialtychemicals.com/product/6-bromoimidazo15-apyridine/
https://frontierspecialtychemicals.com/product/6-bromoimidazo15-apyridine/
https://www.sigmaaldrich.com/US/en/product/aldrich/732141
https://frontierspecialtychemicals.com/product/6-bromoimidazo15-apyridine/
https://www.sigmaaldrich.com/US/en/product/aldrich/732141
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB92517888.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/732141
https://www.benchchem.com/product/b578197?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b578197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep container tightly closed.

Store at 2-8 °C under dry conditions[2].

Classified as a Combustible Solid (Storage Class 11)[1].

Precautionary Statements:[1]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Experimental Protocols and Methodologies
Detailed experimental protocols for the synthesis or specific toxicological studies of 6-
Bromoimidazo[1,5-a]pyridine are not extensively available in the public domain. A synthesis

method has been briefly described involving the reaction of N-((5-bromopyridin-2-

yl)methyl)formamide with phosphorus oxychloride in toluene[3]. For any experimental use,

researchers should develop specific protocols that incorporate the safety information outlined in

this guide and a full MSDS.

Hazard Relationship Diagram
The following diagram illustrates the logical flow of hazards associated with 6-
Bromoimidazo[1,5-a]pyridine exposure.
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Routes of Exposure

Primary Hazards Health Effects

Oral Ingestion

H302: Harmful if swallowed

Skin Contact

H315: Causes skin irritation

H319: Causes serious eye irritation

Inhalation

H335: May cause respiratory irritation

Acute Toxicity (Oral)

Skin Irritation

Respiratory Tract Irritation

Serious Eye Irritation

Click to download full resolution via product page

Caption: Logical flow of exposure routes to primary hazards and resulting health effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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